Cas no 55231-61-3 (Benzene, 2,4-bis(bromomethyl)-1,3,5-trimethyl-)

• Product Name: Benzene, 2,4-bis(bromomethyl)-1,3,5-trimethyl-
• CAS No: 55231-61-3
• MF: C₁₁H₁₄Br₂
• MW: 306.036861896515
• CID: 352478
• PubChem ID: 4386720
• Update Time: 2025-04-19

Benzene, 2,4-bis(bromomethyl)-1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-bis(bromomethyl)-1,3,5-trimethyl-
• 2,4-bis(bromomethyl)-1,3,5-trimethylbenzene
• WCSDNXZKHJSIMH-UHFFFAOYSA-N
• 1,3-bis(bromomethyl)-2,4,6-trimethylbenzene
• DTXSID80402725
• 55231-61-3
• AKOS024330592
• SCHEMBL3255153

• Inchi： 1S/C11H14Br2/c1-7-4-8(2)11(6-13)9(3)10(7)5-12/h4H,5-6H2,1-3H3
• InChI Key： WCSDNXZKHJSIMH-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=CC(C)=C(CBr)C=1C

Computed Properties

• Exact Mass: 303.94622
• Monoisotopic Mass: 303.94623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0